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This technical guide provides an in-depth analysis of early 20th-century research on the

physiological effects of caffeine benzoate. The information is synthesized from foundational

pharmacology textbooks and research articles of the era, offering a historical perspective on

the initial understanding of this compound's action on the circulatory and respiratory systems.

Overview of Early Research
In the late 19th and early 20th centuries, caffeine and its salts, such as caffeine sodio-

benzoate, were primarily investigated for their stimulant properties on the central nervous

system, heart, and respiratory system. Caffeine benzoate, a combination of caffeine and

sodium benzoate, was often used for therapeutic purposes, with the sodium salt increasing the

solubility of caffeine for injection. Early experimental work largely utilized animal models, such

as dogs and frogs, and employed direct physiological measurements to characterize the drug's

effects.

Experimental Protocols
The experimental methodologies of the early 20th century, while lacking the sophistication of

modern techniques, were foundational in pharmacology. A common approach for studying the
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cardiovascular effects of caffeine involved the use of anesthetized animals, typically dogs, with

their circulatory and respiratory systems monitored via invasive techniques.

Cardiovascular Effects in a Canine Model
A representative experimental protocol from the era to assess the impact of caffeine on the

circulatory system is detailed below.

Objective: To measure the effects of caffeine on blood pressure, heart rate, and cardiac

contractility.

Animal Model: A medium-sized dog, anesthetized with a combination of morphine and ether.

Procedure:

Anesthesia and Surgical Preparation: The dog is anesthetized, typically with an initial dose of

morphine followed by the administration of ether via a tracheal cannula to maintain a stable

level of anesthesia.

Blood Pressure Measurement: A cannula is inserted into the carotid artery and connected to

a mercury manometer. The fluctuations in the mercury column, representing the arterial

blood pressure, are recorded on a kymograph—a rotating drum with smoked paper.

Heart Rate and Contractility: A cardiometer, a device that encloses the heart, is used to

measure the changes in cardiac volume (plethysmography). This provides an indication of

the force of contraction (inotropic effect) and heart rate (chronotropic effect). The cardiometer

is connected to a recording tambour, which transmits the volume changes to another stylus

on the kymograph.

Drug Administration: A solution of caffeine sodio-benzoate is injected intravenously through

the femoral vein.

Data Recording: The kymograph records simultaneous tracings of blood pressure and

cardiac volume changes before, during, and after the administration of the drug. Time

markers are also included on the tracing.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation

Instrumentation

Experiment

Anesthetize Dog
(Morphine + Ether)

Insert Tracheal
Cannula

Cannulate
Carotid Artery

Connect to
Mercury Manometer

Insert
Cardiometer

Connect to
Recording Tambour

Record Baseline
on Kymograph

Inject Caffeine
Sodio-Benzoate

Record Physiological
Effects

Click to download full resolution via product page

Diagram of the experimental workflow for studying cardiovascular effects.

Physiological Effects and Quantitative Data
Early studies consistently demonstrated that caffeine has a pronounced stimulant effect on

both the circulatory and respiratory systems. The observed effects were a combination of direct

actions on the heart and blood vessels, as well as indirect effects mediated through the central

nervous system.

Cardiovascular System
The primary cardiovascular effects of caffeine observed in early experiments are summarized

in the table below.
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Parameter Observed Effect
Magnitude of Change
(Representative)

Blood Pressure

Initial transient fall, followed by

a significant and sustained

rise.

Rise of 20-40 mmHg

Heart Rate
Often slowed initially, then may

increase or remain slow.

Variable, often a slight

decrease

Cardiac Contractility

Marked increase in the force of

contraction (positive inotropic

effect).

Significant increase in

amplitude on cardiometer

tracing

Peripheral Blood Vessels

Vasoconstriction in the

abdominal organs, vasodilation

in the muscles.

Not directly quantified in early

studies

Logical Relationship of Cardiovascular Effects
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Diagram illustrating the physiological effects of caffeine on the cardiovascular system.

Respiratory System
Caffeine was also recognized as a potent respiratory stimulant. Its effects were attributed to its

action on the respiratory center in the medulla.

Parameter Observed Effect

Respiratory Rate Increased rate of breathing.

Depth of Respiration Increased depth of each breath.
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Concluding Remarks
The early 20th-century studies on caffeine benzoate laid the groundwork for our

understanding of its physiological effects. While the experimental techniques were rudimentary

by today's standards, they provided clear and quantifiable evidence of caffeine's stimulant

actions on the cardiovascular and respiratory systems. These foundational investigations

established caffeine as a reliable central nervous system and cardiorespiratory stimulant, a

view that, in its essence, persists in modern pharmacology. The use of animal models and

direct physiological recordings, as detailed in this guide, was instrumental in elucidating these

primary effects.

To cite this document: BenchChem. [Early Investigations into the Physiological Effects of
Caffeine Benzoate: A Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195672#early-studies-on-the-physiological-effects-
of-caffeine-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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